Cas no 1261456-33-0 (Ethyl 3-chloro-5-cyanobenzoate)

• Product Name: Ethyl 3-chloro-5-cyanobenzoate
• CAS No: 1261456-33-0
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 1091277
• PubChem ID: 72207166
• Update Time: 2025-04-20

Ethyl 3-chloro-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-cyanobenzoate
• Ethyl3-chloro-5-cyanobenzoate
• 1261456-33-0

• Inchi： 1S/C10H8ClNO2/c1-2-14-10(13)8-3-7(6-12)4-9(11)5-8/h3-5H,2H2,1H3
• InChI Key： PULDJKUCFMEOCA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų